(Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C19H19NO3S/c21-16-7-6-14-18(22)17(11-13-5-4-10-24-13)23-19(14)15(16)12-20-8-2-1-3-9-20/h4-7,10-11,21H,1-3,8-9,12H2/b17-11-
• InChI Key: QHBNVFBYHQJLJP-BOPFTXTBSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=CS4)C3=O)O
• Isomeric SMILES: C1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CS4)/C3=O)O
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

(Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H19NO3S and its molecular weight is 341.43. The purity is usually 95%.
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Scientific Research Applications

Potential PET Probe for Imaging Enzyme PIM1

Gao et al. (2013) synthesized a compound structurally similar to (Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one. This compound, being a potent and selective inhibitor of the enzyme PIM1, was developed as a potential PET probe for imaging this enzyme, highlighting its significance in medicinal chemistry and diagnostic imaging (Gao et al., 2013).

Reactions with Secondary Amines

El-Kholy et al. (1981) explored the reaction of similar compounds with secondary amines, leading to the formation of various products like benzofurans and thiophene derivatives. This research demonstrates the compound's reactivity and potential in synthesizing diverse chemical entities (El-Kholy et al., 1981).

Structural and Electronic Characterization

Vrabel et al. (2014) studied molecules with structural elements similar to the compound , focusing on their electronic structure and crystal configurations. Such studies are crucial for understanding the physical and chemical properties of these compounds (Vrabel et al., 2014).

Antioxidant Activity

Ezzatzadeh and Hossaini (2018) conducted research on benzofuran derivatives, highlighting their synthesis and antioxidant properties. The compound , being a benzofuran derivative, may possess similar antioxidant capabilities, making it relevant in the study of free radical scavenging and cellular protection (Ezzatzadeh & Hossaini, 2018).

Sigma-Receptor Ligands

Maier and Wünsch (2002) investigated spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines], similar to the compound , for their potential as sigma-receptor ligands. This research is significant in the field of neuropharmacology and the development of drugs targeting the sigma-receptor (Maier & Wünsch, 2002).

Antiproliferative Properties

Harishkumar et al. (2018) synthesized analogs structurally related to the compound of interest and evaluated their antiproliferative properties against various cancer cell lines. This research highlights the potential of such compounds in cancer research and therapy (Harishkumar et al., 2018).